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Compound of Interest

Compound Name: Triallyl pentaerythritol

Cat. No.: B1665097 Get Quote

An In-Depth Technical Guide to Triallyl
Pentaerythritol
This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and applications of Triallyl Pentaerythritol (APE), also known as Pentaerythritol Triallyl Ether

(PEATA). It is intended for researchers, scientists, and professionals in drug development and

polymer chemistry who require detailed technical information on this versatile crosslinking

agent.

Chemical Structure and Identification
Triallyl pentaerythritol is a tri-functional allyl ether monomer.[1] Its structure consists of a

central quaternary carbon atom derived from pentaerythritol, with three of the four hydroxyl

groups etherified to form allyl ethers and one hydroxyl group remaining free.[1][2] This unique

combination of three reactive allyl groups and one hydroxyl group allows for efficient

crosslinking and further chemical modification.[1]

Below is a diagram representing the chemical structure of Triallyl Pentaerythritol.

Caption: 2D chemical structure of Triallyl Pentaerythritol.

Table 1: Chemical Identification
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Identifier Value Source(s)

Chemical Name

Pentaerythritol triallyl
ether; 3-(allyloxy)-2,2-
bis((allyloxy)methyl)propa
n-1-ol

[3][4]

CAS Number 1471-17-6 [3][5]

Molecular Formula C₁₄H₂₄O₄ [3][5]

Molecular Weight 256.34 g/mol [3][5]

SMILES
C=CCOCC(CO)

(COCC=C)COCC=C
[3][5][6]

InChI

InChI=1S/C14H24O4/c1-4-7-

16-11-14(10-15,12-17-8-5-

2)13-18-9-6-3/h4-6,15H,1-3,7-

13H2

[3][6]

| InChIKey | FYRWKWGEFZTOQI-UHFFFAOYSA-N |[3][6] |

Physicochemical Properties
Triallyl pentaerythritol is typically a clear, colorless liquid.[7] Its physical and chemical

properties make it suitable for a variety of polymerization processes.

Table 2: Physicochemical Properties
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Property Value Source(s)

Appearance Clear Colorless Liquid [7]

Boiling Point 156-161 °C (at 3 mmHg) [3][8][9]

152 °C [5]

Density 0.985 g/cm³ (at 20 °C) [3][8][10]

Refractive Index ~1.4650 [3][8]

Viscosity 10-30 mPa·s (at 23 °C) [1][10]

Hydroxyl Value 230-260 mgKOH/g [1][7]

pKa 14.35 ± 0.10 (Predicted) [3][9]

Solubility Partly miscible in water [10]

| Storage Temp. | 2-8 °C |[3][5] |

Table 3: Typical Commercial Specifications

Parameter Specification Source(s)

Triallyl Ether Content ≥74% [1][7]

Diallyl Ether Content ≤26% [1][7]

Total Ether Content ≥98% [7]

Peroxide Content ≤20 ppm [1][7]

| Color (APHA) | ≤50 |[1][7] |

Experimental Protocols: Synthesis
The most common synthesis route for triallyl pentaerythritol involves the reaction of

pentaerythritol with an allyl halide, such as allyl chloride (3-chloropropene), in the presence of a

strong base like sodium hydroxide.[11][12] The reaction can be promoted by an allyl alcohol
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accelerator, which allows the process to occur under normal atmospheric pressure and can

inhibit the formation of byproducts.[11][12]

Protocol: Synthesis via Allyl Chloride

This protocol is based on methods described in patents for the synthesis of pentaerythritol allyl

ethers.[12][13][14]

Materials:

Pentaerythritol

Sodium Hydroxide (NaOH) aqueous solution (e.g., 48% w/w)

3-Chloropropene (Allyl Chloride)

Allyl Alcohol (Accelerator)

Water

Procedure:

Charging the Reactor: Charge the reaction vessel with pentaerythritol, a portion of the

sodium hydroxide solution, and the allyl alcohol accelerator.

Initial Heating: Heat the mixture to dissolve the pentaerythritol. The reaction temperature is

typically controlled between 90-100 °C.[13]

Addition of Allyl Chloride: Begin the continuous dropwise addition of 3-chloropropene. The

exothermic reaction helps maintain the temperature. The rate of addition is controlled to

manage the reaction temperature.[13]

Further Base Addition: After a set period of adding allyl chloride, the remaining sodium

hydroxide solution is added to the reactor, and the temperature is increased again.[13]

Completion of Allyl Chloride Addition: Continue the dropwise addition of 3-chloropropene

until the stoichiometric amount is reached.
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Reflux and Workup: After the addition is complete, the mixture is refluxed for a short period

(e.g., 30 minutes) and then cooled.[13]

Phase Separation: Add water to the cooled reaction mixture to dissolve the sodium

chloride byproduct. The organic layer (containing the product) is then separated from the

aqueous layer.[13]

Purification: The crude product is purified by removing low-boiling components, yielding a

mixture primarily composed of triallyl pentaerythritol.[13]

The following diagram illustrates the general workflow for this synthesis.
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1. Charge Reactor
- Pentaerythritol

- NaOH (aq)
- Allyl Alcohol

2. Heat to 90-100°C

3. Add Allyl Chloride (dropwise)

4. Add remaining NaOH
 & Continue Allyl Chloride addition

5. Reflux for 30 min

6. Cool & Add Water

7. Separate Organic & Aqueous Layers

8. Purify Organic Layer
(Remove low boilers)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Triallyl Pentaerythritol.

Applications
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The trifunctional nature of APE makes it a highly effective crosslinking agent, enhancing the

physical and chemical properties of a wide range of polymers.[15] Its primary function is to

create a robust three-dimensional network within a polymer matrix.

Key application areas include:

Super Absorbent Polymers (SAP): It is used as a crosslinker to improve water retention

capacity in products like diapers and agricultural films.[1][3]

UV-Curable Resins: In coatings, inks, and adhesives, APE accelerates the curing speed

under UV light and improves surface hardness and gloss.[1][2][15] The allyl groups

participate readily in free-radical polymerization.[15]

Unsaturated Polyesters: It enhances the thermal stability and mechanical strength of

polyester resins, which are used in electrical insulation materials.[1][3]

Coatings and Inks: APE is used in various coatings, including wood, automotive, and marine

applications, to improve durability and resistance.[7][10]

Thickeners and Modifiers: It serves as a crosslinking agent for acrylic polymers used as

thickeners and rheology modifiers.[2][3]

The diagram below shows the relationship between APE's core structure and its main

application fields.

Triallyl Pentaerythritol
(APE)

3 Allyl Groups
(High Reactivity)

enables

1 Hydroxyl Group
(Further Modification)

allows

Trifunctional
Crosslinker

acts as

UV-Curable Resins
(Coatings, Inks, Adhesives)

Super Absorbent
Polymers (SAP)

Unsaturated
Polyesters

Polyurethane
Resins
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Click to download full resolution via product page

Caption: Relationship between APE's properties and its applications.

Safety Information
Triallyl pentaerythritol is an industrial chemical and should be handled with appropriate safety

precautions.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H412 (Harmful to aquatic life with long-lasting effects).[3]

Precautionary Statements: Users should wear suitable protective clothing, gloves, and

eye/face protection.[3][9] It should be kept away from sources of ignition.[9] For detailed

safety information, consult the material safety data sheet (MSDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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